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Introduction

Laminin alpha 3 (LAMA3), a subunit of the laminin-332 heterotrimer, is a crucial component of
the basement membrane, playing a significant role in cell adhesion, migration, and tissue
organization.[1][2][3] Altered expression of LAMAS has been implicated in various physiological
and pathological processes, including wound healing and cancer progression, making it a
protein of interest in both basic research and therapeutic development.[1] Flow cytometry is a
powerful, high-throughput technique that allows for the rapid and quantitative analysis of
LAMAS3 expression at the single-cell level. This application note provides detailed protocols for
the detection of both cell surface and intracellular LAMA3 using flow cytometry.

Principle of the Assay

Flow cytometry measures the fluorescence emitted by individual cells as they pass through a
laser beam. To detect laminin alpha 3, cells are incubated with a primary antibody specific to
the LAMAZ3 protein. This can be a directly conjugated antibody or an unconjugated primary
antibody that is subsequently detected by a fluorescently labeled secondary antibody. For cell
surface LAMAS, staining is performed on live, intact cells. For intracellular LAMA3, cells must
first be fixed and permeabilized to allow the antibodies to access the cell's interior. The intensity
of the fluorescence signal is proportional to the amount of LAMA3 expressed by the cell.
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Laminin Alpha 3 Signaling Pathway

Laminin alpha 3, as part of the laminin-332 complex, interacts with cell surface integrin
receptors, primarily a331 and a6[34, to initiate intracellular signaling cascades.[1][4] These
pathways, including the Mitogen-Activated Protein Kinase (MAPK) and Rho-associated coiled-
coil containing protein kinase (ROCK) pathways, regulate critical cellular functions such as

proliferation, invasion, and migration.[1][2][5]

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b1171055?utm_src=pdf-body
https://www.benchchem.com/product/b1171055?utm_src=pdf-body
https://academic.oup.com/bjd/article-pdf/184/5/923/47264119/bjd0923.pdf
https://www.uniprot.org/uniprotkb/Q16787/entry
https://academic.oup.com/bjd/article-pdf/184/5/923/47264119/bjd0923.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC2814596/
https://pubmed.ncbi.nlm.nih.gov/9950675/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171055?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Applicat?qn

Check Availability & Pricing

Laminin-332 (Laminin Alpha 3)

Integrin a3p1 Integrin a6p4 Start: Single-Cell SUS@

Phosphorylation
Fc Receptor Blocklng
She ROCK (10-15 min, 4°C)
Phosphorylation v
Primary Antibody Incubation
o _ (30 min, 4°C, dark)
Grb2/SOS Myosin Light Chain (MLC)
=TT ~ Wash (x2) with FACS Buffer
Ras |: Cell Invasion )

y

(Secondary Antibody Incubation (if neededD

Raf (20-30 min, 4°C, dark)

(Wash (x2) with FACS Buﬁe)
MEK

y

Resuspend in FACS Buffer
ERK with Viability Dye

y

______
- ~~

¢ Cell Profferation ) Acquire on Flow Cytometer
~ 4

S =—"

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171055?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Start: Single-Cell Suspension
(Optional Surface Staining First)

Fixation
(15-20 min, RT)

Wash with PBS

Permeabilization
(10-15 min, RT)

Intracellular Primary Antibody Incubation
(30-60 min, RT, dark)

¢

GVash (x2) with Permeabilization Buffea

:

[Secondary Antibody Incubation (if neededD

(30 min, RT, dark)

GVash (x2) with Permeabilization BuffeD

Gesuspend in FACS BuffeD
Acquire on Flow Cytometer

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171055?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

LAMA3+ Population

All Acquired Events Stepl Gate on Cells ep Gate on Singlets ep Gate on Live Cells Step4 Analyze LAMA3 Expression
a (FSC-Avs SSC-A) (FSC-Avs FSC-H) (Viability Dye vs FSC-A) (LAMA3 Fluorescence Histogram)

LAMA3- Population

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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